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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Global Warming

Potential (GWP) of the refrigerant R-502. The document details the quantitative data

associated with R-502 and its constituent components, outlines the methodologies for

determining GWP, and illustrates the atmospheric degradation pathways.

Executive Summary
R-502 is an azeotropic refrigerant blend consisting of 48.8% HCFC-22 (Chlorodifluoromethane)

and 51.2% CFC-115 (Chloropentafluoroethane) by mass.[1] Due to its composition of ozone-

depleting substances (ODS), its production was phased out under the Montreal Protocol.[1][2]

Beyond its impact on the ozone layer, R-502 is also a potent greenhouse gas, possessing a

significant Global Warming Potential (GWP). This guide serves to consolidate the key technical

data and methodologies related to the GWP of R-502 for scientific and research applications.

Quantitative Data on R-502 and its Components
The GWP of a substance is a measure of how much heat a greenhouse gas traps in the

atmosphere over a specific time horizon, relative to carbon dioxide (CO2).[3][4] The following

tables summarize the key quantitative data for R-502 and its components.

Table 1: Composition and Physical Properties of R-502
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Property Value

Chemical Composition
48.8% HCFC-22 (CHClF₂) / 51.2% CFC-115

(CClF₂CF₃)

Molecular Mass 111.63 g/mol

Boiling Point -45.3 °C

Ozone Depletion Potential (ODP) 0.221

Source: Refrigerant Supply Inc.[5]

Table 2: Global Warming Potential (GWP) of R-502 and its Components

Substance GWP (20-year) GWP (100-year) GWP (500-year)

R-502 (blend) Not explicitly found 4657 Not explicitly found

HCFC-22 5160 1810 549

CFC-115 6030 7570 7480

Note: The 100-year GWP for R-502 is a commonly cited value.[6][7][8] GWP values for the

individual components are taken from various IPCC assessment reports and scientific studies.

[9][10]

Table 3: Atmospheric Lifetime and Radiative Efficiency of R-502 Components

Substance
Atmospheric Lifetime
(years)

Radiative Efficiency (W
m⁻² ppb⁻¹)

HCFC-22 12.0 0.20

CFC-115 540 0.18

Source: IPCC Assessment Reports and related scientific publications.[9][11][12][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.minimum.com/resources/global-warming-potential
https://www.researchgate.net/publication/320299679_Atmospheric_histories_and_emissions_of_chlorofluorocarbons_CFC-13_CClF3_CFC-114_C2Cl2F4_and_CFC-115_C2ClF5
https://www.researchgate.net/publication/315472044_Radiation_Transfer_Calculations_and_Assessment_of_Global_Warming_by_CO_2
https://pubs.acs.org/doi/10.1021/cr5006759
https://ntrs.nasa.gov/citations/19920006224
https://acp.copernicus.org/articles/18/979/2018/acp-18-979-2018.pdf
https://ntrs.nasa.gov/citations/19920006224
https://acp.copernicus.org/preprints/acp-2017-935/acp-2017-935.pdf
https://www.dlr.de/en/pa/research-transfer/research-infrastructure/models-1/radiative-transfer-models
https://ntrs.nasa.gov/api/citations/20000034262/downloads/20000034262.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13423336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for Determining Global
Warming Potential
The Global Warming Potential (GWP) of a refrigerant is not determined by a single, direct

experimental measurement. Instead, it is a calculated metric established by the

Intergovernmental Panel on Climate Change (IPCC). The calculation methodology involves two

key parameters that are determined through a combination of laboratory measurements and

atmospheric modeling:

Radiative Efficiency (RE): This is a measure of how effectively a molecule absorbs infrared

radiation. It is determined experimentally using techniques such as Fourier Transform

Infrared (FTIR) spectroscopy. The absorption cross-sections of the gas are measured at

various wavelengths in the infrared spectrum. These data are then used in radiative transfer

models to calculate the instantaneous radiative forcing per unit change in the atmospheric

concentration of the gas.

Atmospheric Lifetime (τ): This represents the time it takes for a pulse of the gas to be

removed from the atmosphere. The atmospheric lifetime is determined by the rates of its

chemical removal processes in the atmosphere. For substances like HCFC-22, the primary

removal mechanism is reaction with the hydroxyl radical (OH). The rate constant for this

reaction is measured in laboratory experiments over a range of temperatures. For inert

molecules like CFC-115, the primary removal is through photolysis by high-energy solar

radiation in the stratosphere and reaction with excited oxygen atoms (O(¹D)).[11][12][13]

These reaction rates are then incorporated into global atmospheric models to calculate the

overall atmospheric lifetime.

GWP Calculation Formula:

The GWP is calculated by integrating the radiative forcing of a pulse emission of a gas over a

chosen time horizon (typically 20, 100, or 500 years) and comparing it to the time-integrated

radiative forcing of a pulse emission of the same mass of CO₂. The formula is as follows:

GWPₓ(TH) = ∫₀ᵀᴴ aₓ[x(t)]dt / ∫₀ᵀᴴ aᵣ[r(t)]dt

Where:
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TH is the time horizon in years.

aₓ is the radiative efficiency of the substance.

[x(t)] is the time-dependent decay of the substance's concentration.

aᵣ is the radiative efficiency of the reference gas (CO₂).

[r(t)] is the time-dependent decay of CO₂'s concentration.

Atmospheric Degradation Pathways
The atmospheric degradation of R-502 is governed by the breakdown of its two components,

HCFC-22 and CFC-115. These processes are critical in determining their atmospheric lifetimes

and, consequently, their GWPs.

Atmospheric Degradation of HCFC-22
The primary degradation pathway for HCFC-22 in the atmosphere is initiated by its reaction

with the hydroxyl radical (OH) in the troposphere. This reaction abstracts the hydrogen atom,

leading to a cascade of further reactions that ultimately break down the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.ipcc-nggip.iges.or.jp/public/2006gl/pdf/0_Overview/V0_1_Overview.pdf
https://ozone.unep.org/sites/default/files/2023-04/Global%20increase%20of%20ozone-depleting%20CFCs%20from%202010-2020.pdf
https://www.researchgate.net/publication/383929966_Theoretical_study_on_the_mechanisms_kinetics_and_risk_assessment_of_OH_radical_and_Cl_atom_initiated_transformation_of_HCFC-235fa_in_the_atmosphere
https://ghgprotocol.org/sites/default/files/2024-08/Global-Warming-Potential-Values%20%28August%202024%29.pdf
https://www.minimum.com/resources/global-warming-potential
https://www.researchgate.net/publication/320299679_Atmospheric_histories_and_emissions_of_chlorofluorocarbons_CFC-13_CClF3_CFC-114_C2Cl2F4_and_CFC-115_C2ClF5
https://www.researchgate.net/publication/315472044_Radiation_Transfer_Calculations_and_Assessment_of_Global_Warming_by_CO_2
https://pubs.acs.org/doi/10.1021/cr5006759
https://ntrs.nasa.gov/citations/19920006224
https://acp.copernicus.org/articles/18/979/2018/acp-18-979-2018.pdf
https://acp.copernicus.org/preprints/acp-2017-935/acp-2017-935.pdf
https://www.dlr.de/en/pa/research-transfer/research-infrastructure/models-1/radiative-transfer-models
https://ntrs.nasa.gov/api/citations/20000034262/downloads/20000034262.pdf
https://www.benchchem.com/product/b13423336#global-warming-potential-gwp-of-r-502
https://www.benchchem.com/product/b13423336#global-warming-potential-gwp-of-r-502
https://www.benchchem.com/product/b13423336#global-warming-potential-gwp-of-r-502
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13423336?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13423336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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